molecular formula C6H9ClN2O B6207581 (6-methylpyridazin-3-yl)methanol hydrochloride CAS No. 2694744-55-1

(6-methylpyridazin-3-yl)methanol hydrochloride

Cat. No. B6207581
CAS RN: 2694744-55-1
M. Wt: 160.6
InChI Key:
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Description

“(6-methylpyridazin-3-yl)methanol hydrochloride” is a chemical compound with the CAS Number: 848774-93-6 . It has a molecular weight of 124.14 and its IUPAC name is (6-methyl-3-pyridazinyl)methanol . It is usually in the form of a powder .


Molecular Structure Analysis

The molecular formula of “(6-methylpyridazin-3-yl)methanol hydrochloride” is C6H8N2O . The InChI code is 1S/C6H8N2O/c1-5-2-3-6(4-9)8-7-5/h2-3,9H,4H2,1H3 .

Safety and Hazards

The safety information available indicates that “(6-methylpyridazin-3-yl)methanol hydrochloride” is potentially harmful if swallowed (H302), causes skin irritation (H315), causes serious eye irritation (H319), and may cause respiratory irritation (H335) . Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray (P261), washing thoroughly after handling (P264), not eating, drinking or smoking when using this product (P270), using protective gloves/protective clothing/eye protection/face protection (P280), and others .

properties

{ "Design of the Synthesis Pathway": "The synthesis pathway for (6-methylpyridazin-3-yl)methanol hydrochloride involves the conversion of 6-methylpyridazine to the corresponding alcohol, followed by reaction with hydrochloric acid to form the hydrochloride salt.", "Starting Materials": [ "6-methylpyridazine", "Sodium borohydride", "Methanol", "Hydrochloric acid", "Diethyl ether" ], "Reaction": [ "Step 1: Dissolve 6-methylpyridazine in methanol.", "Step 2: Add sodium borohydride to the solution and stir for several hours at room temperature.", "Step 3: Quench the reaction by adding hydrochloric acid dropwise until the pH reaches 1-2.", "Step 4: Extract the product with diethyl ether.", "Step 5: Dry the organic layer over anhydrous sodium sulfate.", "Step 6: Concentrate the solution to obtain (6-methylpyridazin-3-yl)methanol as a white solid.", "Step 7: Dissolve the product in hydrochloric acid and evaporate the solution to obtain (6-methylpyridazin-3-yl)methanol hydrochloride as a white solid." ] }

CAS RN

2694744-55-1

Molecular Formula

C6H9ClN2O

Molecular Weight

160.6

Purity

95

Origin of Product

United States

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